Cas no 894067-46-0 (2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one structure

894067-46-0 structure

Product Name:2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

CAS No:894067-46-0

MF:C₁₅H₁₅N₅O₂S

MW:329.376900911331

CID:6086512

PubChem ID:7217591

Update Time:2023-12-12

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
- Ethanone, 2-[[6-(2-furanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-1-(1-pyrrolidinyl)-
- 6-(2-furyl)-3-[(2-oxo-2-pyrrolidin-1-ylethyl)thio][1,2,4]triazolo[4,3-b]pyridazine
- AKOS005007960
- 2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-pyrrolidin-1-ylethanone
- 2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
- 894067-46-0
- 2-((6-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(pyrrolidin-1-yl)ethan-1-one
- 2-((6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone
- F2507-0057
- Inchi： 1S/C15H15N5O2S/c21-14(19-7-1-2-8-19)10-23-15-17-16-13-6-5-11(18-20(13)15)12-4-3-9-22-12/h3-6,9H,1-2,7-8,10H2
- InChI Key： ZCZIOECOAGXQPA-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCCC1)CSC1N2C(=NN=1)C=CC(C1=CC=CO1)=N2

Computed Properties

Exact Mass: 329.09464591g/mol
Monoisotopic Mass: 329.09464591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 434
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 102Å²

Experimental Properties

Density: 1.53±0.1 g/cm3(Predicted)
pka: -0.97±0.20(Predicted)

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2507-0057-2μmol	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	2μl	$57.0	2023-05-19
Life Chemicals	F2507-0057-5μmol	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	5μl	$63.0	2023-05-19
Life Chemicals	F2507-0057-10μmol	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	10μl	$69.0	2023-05-19
Life Chemicals	F2507-0057-20μmol	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	20μl	$79.0	2023-05-19
Life Chemicals	F2507-0057-1mg	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	1mg	$54.0	2023-05-19
Life Chemicals	F2507-0057-2mg	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	2mg	$59.0	2023-05-19
Life Chemicals	F2507-0057-3mg	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	3mg	$63.0	2023-05-19
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Life Chemicals	F2507-0057-5mg	2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	894067-46-0	90%+	5mg	$69.0	2023-05-19
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